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Compound of Interest

Compound Name: 3-Hydroxy-2-isopropylbenzonitrile

Cat. No.: B2707329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Hydroxy-2-isopropylbenzonitrile is a substituted aromatic nitrile compound with potential

applications in various research fields. Its chemical structure, featuring a hydroxyl group, an

isopropyl group, and a nitrile group on a benzene ring, suggests the potential for diverse

biological activities. The interplay of these functional groups—the hydrogen-donating hydroxyl,

the lipophilic isopropyl, and the electron-withdrawing nitrile—creates a unique electronic and

steric profile that may enable interactions with biological targets.[1]

These application notes provide an overview of the known properties of 3-Hydroxy-2-
isopropylbenzonitrile and detailed protocols for potential research applications. This

document is intended to guide researchers in exploring the utility of this compound in areas

such as enzyme inhibition and cellular signaling.

Chemical and Physical Properties
A summary of the known and predicted physicochemical properties of 3-Hydroxy-2-
isopropylbenzonitrile is presented below. Understanding these properties is crucial for

handling, storage, and experimental design.
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Property Value Source

CAS Number 1243279-74-4 [2][3]

Molecular Formula C₁₀H₁₁NO [2][3]

Molecular Weight 161.20 g/mol [3]

Boiling Point 288.8 ± 33.0 °C (Predicted) [4]

Density 1.09 ± 0.1 g/cm³ (Predicted) [4]

pKa 9.10 ± 0.10 (Predicted) [4]

Storage Temperature
Room Temperature, Inert

Atmosphere
[4]

SMILES N#CC1=CC=CC(O)=C1C(C)C [3]

InChI Key
VDAAYDPVNDLKLN-

UHFFFAOYSA-N
[3]

Potential Research Applications
Based on its structural features and the activities of related phenolic and benzonitrile

compounds, 3-Hydroxy-2-isopropylbenzonitrile is a candidate for investigation in the

following areas:

Enzyme Inhibition: The compound has been investigated for its potential as a tyrosinase

inhibitor.[1] Phenolic structures are known to interact with the active sites of various

enzymes.

Anti-inflammatory Activity: Phenolic compounds are widely reported to modulate

inflammatory signaling pathways.[5][6] This compound could potentially regulate pathways

such as NF-κB and MAPK.

Anticancer Research: Benzonitrile derivatives have been explored for their antitumor

properties.[7][8] The antiproliferative activity of this compound against various cancer cell

lines could be a valuable area of study.
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Experimental Protocols
The following are detailed protocols for investigating the potential biological activities of 3-
Hydroxy-2-isopropylbenzonitrile.

Protocol 1: In Vitro Tyrosinase Inhibition Assay
This protocol is designed to assess the inhibitory effect of 3-Hydroxy-2-isopropylbenzonitrile
on mushroom tyrosinase activity.

Materials:

3-Hydroxy-2-isopropylbenzonitrile

Mushroom Tyrosinase (EC 1.14.18.1)

L-DOPA (3,4-dihydroxy-L-phenylalanine)

Potassium Phosphate Buffer (50 mM, pH 6.8)

Dimethyl Sulfoxide (DMSO)

96-well microplate

Microplate reader

Procedure:

Preparation of Reagents:

Prepare a stock solution of 3-Hydroxy-2-isopropylbenzonitrile (e.g., 10 mM) in DMSO.

Prepare a series of dilutions of the test compound in potassium phosphate buffer.

Prepare a 2.5 mM L-DOPA solution in potassium phosphate buffer.

Prepare a 1000 U/mL solution of mushroom tyrosinase in potassium phosphate buffer.

Assay:
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In a 96-well plate, add 40 µL of each concentration of the test compound solution.

Add 80 µL of the L-DOPA solution to each well.

Add 40 µL of potassium phosphate buffer to each well.

Incubate the plate at 25°C for 10 minutes.

Initiate the reaction by adding 40 µL of the mushroom tyrosinase solution to each well.

Immediately measure the absorbance at 475 nm every minute for 20 minutes using a

microplate reader.

Data Analysis:

Calculate the rate of reaction for each concentration.

Determine the percentage of inhibition using the formula: % Inhibition = [(Control Rate -

Sample Rate) / Control Rate] x 100

Plot the percentage of inhibition against the concentration of the test compound to

determine the IC₅₀ value.

Protocol 2: NF-κB Reporter Assay for Anti-inflammatory
Activity
This protocol describes a cell-based assay to determine if 3-Hydroxy-2-isopropylbenzonitrile
can inhibit NF-κB activation, a key pathway in inflammation.

Materials:

HEK293T cells stably expressing an NF-κB-luciferase reporter construct

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin
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Tumor Necrosis Factor-alpha (TNF-α)

3-Hydroxy-2-isopropylbenzonitrile

Luciferase Assay System

Luminometer

Procedure:

Cell Culture and Seeding:

Culture the HEK293T NF-κB reporter cells in DMEM supplemented with 10% FBS and 1%

penicillin-streptomycin.

Seed the cells in a 96-well white, clear-bottom plate at a density of 5 x 10⁴ cells per well

and incubate overnight.

Compound Treatment:

Treat the cells with various concentrations of 3-Hydroxy-2-isopropylbenzonitrile for 1

hour. Include a vehicle control (DMSO).

Stimulation:

Stimulate the cells with TNF-α (e.g., 10 ng/mL) for 6 hours to induce NF-κB activation.

Include an unstimulated control.

Luciferase Assay:

Lyse the cells and measure the luciferase activity using a commercial luciferase assay

system according to the manufacturer's instructions.

Measure luminescence using a luminometer.

Data Analysis:
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Normalize the luciferase activity to a measure of cell viability (e.g., a concurrent MTT

assay).

Calculate the percentage of inhibition of TNF-α-induced NF-κB activation for each

concentration of the test compound.

Determine the IC₅₀ value.

Visualizations
Signaling Pathway Diagram
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Caption: Hypothesized inhibition of the NF-κB signaling pathway by 3-Hydroxy-2-
isopropylbenzonitrile.
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Experimental Workflow Diagram
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Caption: General experimental workflow for evaluating the biological activity of a research

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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